Ethyl 2-bromothiazole-5-carboxylate

• IUPAC Name: ethyl 2-bromo-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C6H6BrNO2S/c1-2-10-5(9)4-3-8-6(7)11-4/h3H,2H2,1H3
• InChI Key: KTYIFXLNIMPSKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(S1)Br
• Molecular Formula: C6H6BrNO2S
• DSSTOX Substance ID: DTXSID50394264
• Molecular Weight: 236.09 g/mol
• CAS RN: 41731-83-3

Description

Ethyl 2-bromothiazole-5-carboxylate, also known as EBTC, is a synthetic organic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid with a molecular formula of C7H6BrNO2S. EBTC has been used in a variety of studies, including those related to organic synthesis, drug metabolism, and enzyme inhibition.

Scientific Research Applications

Medicine and Pharmaceutical Intermediate

. It plays a crucial role in the synthesis of various medicinal compounds. .

Corrosion Inhibition

This compound contributes to the creation of a film layer on copper’s surface by adsorption. . This makes it valuable in industries where metal parts are exposed to corrosive environments.

Treatment of Alzheimer’s Disease

. This highlights the compound’s potential in neurodegenerative disease research.

Chronic Pain Management

. This suggests that Ethyl 2-bromothiazole-5-carboxylate could play a role in the development of new pain relief medications.

Cancer Treatment

. Therefore, Ethyl 2-bromothiazole-5-carboxylate, as a precursor to 2-aminothiazoles, may have potential applications in oncology research.

Treatment of Huntington’s Disease

. This suggests that Ethyl 2-bromothiazole-5-carboxylate could be used in the development of treatments for this neurodegenerative genetic disorder.

Mechanism of Action

Target of Action

It is known that this compound is used as a biochemical reagent, which suggests that it interacts with specific biological targets .

Mode of Action

As a biochemical reagent, it likely interacts with its targets to induce a biochemical or physiological response .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Ethyl 2-bromothiazole-5-carboxylate . .

Synthesis routes and methods

Procedure details

The starting material can be prepared as follows: To a 500 mL 24/40 3-neck round bottom flask equiped with a mechanical stirrer, was charged 3.4 g (19.7 mmol) of 2-amino-5-thiazolecarboxylic acid ethyl ester (Ber., 1888, 21, 938), partially dissolved in 30 mL of concentrated phosphoric acid. The stirring mixture was cooled in an ice bath and then 9 mL of concentrated nitric acid was added slowly, followed by the dropwise addition of 2.85 g (41.3 mmol) of sodium nitrite in 5 mL of water. The mixture was stirred in the cold for 35 minutes, and then added dropwise was 3.0 g (47.2 mmol) of copper powder in 75 mL of 48% hydrobromic acid cooled to -10° C. After the evolution of nitrogen gas ceased, the thick reaction mixture was removed from the ice bath and neutralized to pH 8, first using 5N sodium hydroxide and then sodium carbonate. The aqueous was then extracted with 400 mL ether. The insoluble material was filtered away and the filtrate was washed with 5% sodium bicarbonate, water, dried over sodium sulfate, and removed in vacuo. The crude residue was then purified using silica gel flash chromatography eluting with 1:1 ether/hexanes to give 2.4 g (52%) of 2-bromo-5-thiazolecarboxylic acid ethyl ester as a yellow oil. Rf =0.62 (1:1 ether/hexanes). 1H NMR (300 MHz, DMSO d6) δ 1.26 (t, J=7.0 Hz, 3H), 4.29 (q, J=7.1 Hz, 2H), 8.28 (s, 1H).